Cas no 4004-95-9 (1-Phenylpiperazine Dihydrochloride)

• Product Name: 1-Phenylpiperazine Dihydrochloride
• CAS No: 4004-95-9
• MF: C₁₀H₁₆Cl₂N₂
• MW: 235.153440475464
• CID: 332637
• PubChem ID: 77619
• Update Time: 2025-04-19

1-Phenylpiperazine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-phenyl-,hydrochloride (1:2)
• 1-Phenylpiperazine Dihydrochloride
• 1-Phenylpiperazine D
• Phenylpiperazine (hydrochloride)
• 1-Phenylpiperazine HCl
• 1-phenylpiperazine hydrochloride
• 4-phenylpiperazine hydrochloride
• EINECS 223-654-0
• N-PHENYLPIPERAZINE DI-HCL
• N-PHENYLPIPERAZINE DIHYDROCHLORIDE
• N-phenyl-piperazine hydrochloride
• Phenobolin hydrochloride
• phenylpiperazine hydrochloride
• 4004-95-9
• SY026514
• A918882
• SCHEMBL11553805
• DTXSID40193102
• MFCD00035283
• phenylpiperazine dihydrochloride
• 1-phenylpiperazine;dihydrochloride
• CUTPTQNQXVVRDB-UHFFFAOYSA-N
• Piperazine, 1-phenyl-, dihydrochloride
• 1-PHENYLPIPERAZINEDIHYDROCHLORIDE
• FT-0608264
• NSC-150847
• NS00083501
• PIPERAZINE, 1-PHENYL-, HYDROCHLORIDE (1:2)
• UNII-T8Y494LR4W
• AKOS024015101
• NSC 150847
• T8Y494LR4W
• DTXCID10115593

• MDL： MFCD00035283
• Inchi： 1S/C10H14N2.2ClH/c1-2-4-10(5-3-1)12-8-6-11-7-9-12;;/h1-5,11H,6-9H2;2*1H
• InChI Key： CUTPTQNQXVVRDB-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(C2C=CC=CC=2)CCNCC1

Computed Properties

• Exact Mass: 198.09200
• Monoisotopic Mass: 234.0690539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 124
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• PSA: 15.27000
• LogP: 2.29200

1-Phenylpiperazine Dihydrochloride Security Information

• Safety Instruction： S26-S36/37/39
• Risk Phrases：R20/21/22; R36/37/38
• Safety Term：S26;S36/37/39